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Compound of Interest

Compound Name: Methyltrioctylammonium chloride

Cat. No.: B057300 Get Quote

Essential Safety and Handling Guide for
Methyltrioctylammonium Chloride
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Methyltrioctylammonium chloride (CAS No. 5137-55-3), also known as Aliquat® 336.

Adherence to these guidelines is essential to ensure personal safety and environmental

protection.

Hazard Summary
Methyltrioctylammonium chloride is a hazardous chemical that poses significant health

risks. It is toxic if swallowed, causes severe skin burns and eye damage, and may harm fertility

or the unborn child.[1][2] Prolonged or repeated exposure can lead to organ damage.[1][2]

Additionally, this substance is very toxic to aquatic life with long-lasting effects.[1][2][3]
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[2][3]

Skin Corrosion/Irritation Category 1A/1B/1C
H314: Causes severe skin

burns and eye damage[1][2]

Serious Eye Damage Category 1
H314: Causes severe skin

burns and eye damage[3]

Reproductive Toxicity Category 1B
H360: May damage fertility or

the unborn child[1][2]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure[1][2]

Hazardous to the Aquatic

Environment, Long-term
Category 1

H410: Very toxic to aquatic life

with long lasting effects[1][2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Methyltrioctylammonium
chloride. The following equipment must be used to minimize exposure.
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1]

Protects against splashes and

contact that can cause severe

eye damage.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[4][5]

Prevents skin contact which

can lead to severe burns and

absorption.

Body Protection

Protective clothing, such as a

lab coat or chemical-resistant

suit.[1][6]

Shields skin from accidental

spills and contact.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3][7] If ventilation is

inadequate, a NIOSH-

approved respirator with

appropriate cartridges should

be used.

Prevents inhalation of dust or

fumes, which can be harmful.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of this chemical. The following workflow

outlines the necessary steps from preparation to post-handling.
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Preparation

Handling

Post-Handling

Storage

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Ensure Proper Ventilation (Fume Hood)

Carefully Weigh/Measure Chemical

Transfer to Reaction Vessel

Avoid Inhalation and Contact

Decontaminate Work Area

Properly Remove and Dispose of PPE

Wash Hands Thoroughly

Store in Tightly Sealed Original Container

Keep in a Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Workflow for Handling Methyltrioctylammonium Chloride
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Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[1]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[2] If not

breathing, give artificial respiration.[1] Seek

immediate medical attention.[8]

Ingestion

Do NOT induce vomiting.[1][2] Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[3]

Spill and Disposal Plan
Proper containment and disposal are necessary to prevent environmental contamination and

further exposure.

Spill Response:

Evacuate: Clear the area of all personnel.[3]

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material like sand or earth to contain the spill.[3] Do not use

combustible materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://static.cymitquimica.com/products/54/pdf/sds-OR921445.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR921445.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR921445.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y0080/Methyl-trioctyl-ammonium-chloride-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR921445.pdf
https://www.echemi.com/sds/methyltrioctylammoniumchloride-pid_Rock1403.html
https://static.cymitquimica.com/products/54/pdf/sds-OR921445.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y0080/Methyl-trioctyl-ammonium-chloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y0080/Methyl-trioctyl-ammonium-chloride-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC194970010&productDescription=ALIQUAT+336+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194970010&productDescription=ALIQUAT+336+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194970010&productDescription=ALIQUAT+336+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect: Carefully scoop the absorbed material into a suitable, labeled container for

hazardous waste.[1]

Decontaminate: Clean the spill area thoroughly with a suitable decontamination agent.

PPE: Wear full PPE, including respiratory protection, during the entire cleanup process.[2]

Disposal:

Dispose of Methyltrioctylammonium chloride and any contaminated materials as

hazardous waste.[1]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Do not allow the chemical or its containers to enter drains or waterways.[3][9]

Empty containers should be decontaminated and disposed of according to local regulations.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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